Cas no 63397-91-1 (2-Pyrenebutanol)

• Product Name: 2-Pyrenebutanol
• CAS No: 63397-91-1
• MF: C₂₀H₁₈O
• MW: 274.356325626373
• CID: 390159
• PubChem ID: 71372770
• Update Time: 2025-04-19

2-Pyrenebutanol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrenebutanol
• 4-pyren-2-ylbutan-1-ol
• 63397-91-1
• 4-(Pyren-2-yl)butan-1-ol
• DTXSID80795624
• SCHEMBL23771248

• Inchi： 1S/C20H18O/c21-11-2-1-4-14-12-17-9-7-15-5-3-6-16-8-10-18(13-14)20(17)19(15)16/h3,5-10,12-13,21H,1-2,4,11H2
• InChI Key： XZNIUURTXULQGK-UHFFFAOYSA-N
• SMILES： OCCCCC1C=C2C=CC3C=CC=C4C=CC(C=1)=C2C=34

Computed Properties

• Exact Mass: 274.135765193g/mol
• Monoisotopic Mass: 274.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų